2-Methyl-4-phenoxy-1-butene

• CAS No.: 58584-26-2
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 3-methylbut-3-enoxybenzene
• InChI: InChI=1S/C11H14O/c1-10(2)8-9-12-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3
• InChI Key: UMDQEECYLUOYIP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCOC1=CC=CC=C1

Description

2-Methyl-4-phenoxy-1-butene is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 3-methyl-3-buten-1-ol (1.17 ml) in tetrahydrofuran (30 ml) were added sequentially phenol (1.32 g), triphenylphosphine (3.85 g) and di-tert-butyl azodicarboxylate (3.27 g). The mixture was heated at 70° C. overnight and then was concentrated in vacuo. The residue was purified by column chromatography (SiO2; gradient: heptane/EtOAc 100:0→70:30) to give (3-methyl-but-3-enyloxy)-benzene (2.06 g, quant.) as a colourless semi-solid which crystallized on standing.

Synthesis routes and methods II

Procedure details

A mixture of 24.4 g (260 mmol) of phenol, 47.0 g (286 mmol) of 2-methyl-4-methylsulfonyloxy-1-butene, 107 g (780 mmol) of potassium carbonate and 300 ml of N,N-dimethylformamide was stirred and heated at 80° C. for 6 hours, and then it was poured onto 500 ml of ice-water. The resulting mixture was extracted with hexane and the combined extracts were dried (MgSO4) and evaporated in vacuo to give the title compound as an oil (28.0 g, 66% yield).